Cas no 144317-20-4 (H-ASN(MTT)-OH)

• Product Name: H-ASN(MTT)-OH
• CAS No: 144317-20-4
• Molecular Formula: C₂₄H₂₄N₂O₃
• Molecular Weight: 388.45896
• CID: 108711
• PubChem ID: 7408426

H-ASN(MTT)-OH Properties

Names and Identifiers

• L-Asparagine,N-[(4-methylphenyl)diphenylmethyl]-
• H-Asn(Mtt)-OH
• NG-4-METHYLTRITYL-L-ASPARAGINE
• Nγ-4-Methyltrityl-L-asparagine
• ASPARAGINE(MTT)-OH
• N-BETA-4-METHYL-TRITYL-L-ASPARAGINE
• N-GAMMA-4-METHYLTRITYL-L-ASPARAGINE
• N-[(4-Methylphenyl)diphenylmethyl]-L-asparagine
• CS-0210730
• (2S)-2-amino-4-[[(4-methylphenyl)-diphenylmethyl]amino]-4-oxobutanoic acid
• AS-48997
• (S)-2-Amino-4-((diphenyl(p-tolyl)methyl)amino)-4-oxobutanoicacid
• SCHEMBL21095368
• MFCD00237158
• RSGFXZGZDIQYCG-NRFANRHFSA-N
• H-Asn(Mtt)OH
• DTXSID301241218
• AKOS027251070
• 144317-20-4
• (S)-2-Amino-4-((diphenyl(p-tolyl)methyl)amino)-4-oxobutanoic acid
• FD21202

• MDL： MFCD00237158
• InChIKey： RSGFXZGZDIQYCG-NRFANRHFSA-N
• Inchi： InChI=1S/C24H24N2O3/c1-17-12-14-20(15-13-17)24(18-8-4-2-5-9-18,19-10-6-3-7-11-19)26-22(27)16-21(25)23(28)29/h2-15,21H,16,25H2,1H3,(H,26,27)(H,28,29)/t21-/m0/s1
• SMILES： CC1=CC=C(C(C2=CC=CC=C2)(NC(C[C@H](N)C(O)=O)=O)C3=CC=CC=C3)C=C1

Computed Properties

• Exact Mass: 388.17882
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 388.17869263g/mol
• Heavy Atom Count: 29
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42
• Solubility: Almost insoluble (0.022 g/l) (25 º C),